Cas no 161030-11-1 (Benzoic acid,4-amino-3-methyl-2-nitro-, methyl ester)

• Product Name: Benzoic acid,4-amino-3-methyl-2-nitro-, methyl ester
• CAS No: 161030-11-1
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 109656
• PubChem ID: 14932983
• Update Time: 2025-04-18

Benzoic acid,4-amino-3-methyl-2-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-amino-3-methyl-2-nitro-, methyl ester
• Benzoic acid, 4-amino-3-methyl-2-nitro-, methyl ester (9CI)
• Methyl 4-amino-3-methyl-2-nitrobenzoate
• 161030-11-1

• Inchi： 1S/C9H10N2O4/c1-5-7(10)4-3-6(9(12)15-2)8(5)11(13)14/h3-4H,10H2,1-2H3
• InChI Key： ILYQTOOVQVFUCB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C(C)=C1[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 210.0641
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 95.46